(r)-2-Amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol

• Molecular Formula: C9H9F4NO
• Molecular Weight: 223.17 g/mol
• IUPAC Name: (2R)-2-amino-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C9H9F4NO/c10-7-3-5(9(11,12)13)1-2-6(7)8(14)4-15/h1-3,8,15H,4,14H2/t8-/m0/s1
• InChI Key: XAUPWTSTDMVZKL-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C(F)(F)F)F)[C@H](CO)N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)F)C(CO)N

Description

®-2-Amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol is a chiral compound with significant interest in various scientific fields. This compound features a unique structure with a fluorinated aromatic ring and an amino alcohol moiety, making it a valuable molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-2-Amino-2-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-4-(trifluoromethyl)benzaldehyde.

Reduction: The aldehyde group is reduced to the corresponding alcohol using reducing agents like sodium